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Compound of Interest

Compound Name: BTMPS

Cat. No.: B1204414 Get Quote

Essential Safety and Logistical Information for the Disposal of Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate (BTMPS)

This document provides detailed procedural guidance for the safe and environmentally

responsible disposal of BTMPS (also known as Tinuvin® 770), a hindered amine light

stabilizer. Adherence to these procedures is critical to ensure the safety of laboratory personnel

and to prevent environmental contamination, given that BTMPS is classified as a health hazard

that can cause serious eye damage, skin irritation, and is suspected of damaging fertility or the

unborn child.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Quantitative Data Summary
For a quick reference, the following table summarizes key quantitative data related to BTMPS.

Parameter Value Source

NFPA Health Rating 3 [3]

Purity (as a reference

standard)
≥98% Cayman Chemical

Solubility in Ethanol 0.1-1 mg/ml (Slightly soluble) Cayman Chemical

Molecular Formula C₂₈H₅₂N₂O₄ Cayman Chemical

Formula Weight 480.7 Cayman Chemical
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Experimental Protocol: BTMPS Disposal Procedure
This protocol outlines the step-by-step methodology for the safe disposal of BTMPS waste,

including pure BTMPS, contaminated labware, and solutions containing BTMPS.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Always wear chemical safety goggles.[1]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).[1]

Body Protection: A lab coat or chemical-resistant apron is required.

Work Area: Conduct all handling and disposal preparations in a well-ventilated area,

preferably within a chemical fume hood.

2. Waste Segregation and Containerization:

Solid Waste:

Collect pure BTMPS waste and contaminated solid materials (e.g., weigh boats,

contaminated gloves, paper towels) in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container should be made of a material compatible with BTMPS.

Liquid Waste:

Collect solutions containing BTMPS in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not mix BTMPS waste with other incompatible chemical waste streams.

Sharps Waste:

Any sharps (e.g., needles, broken glass) contaminated with BTMPS must be disposed of

in a designated sharps container that is also labeled as hazardous waste.
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3. Waste Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate" or "BTMPS".

The approximate concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Appropriate hazard pictograms (e.g., health hazard, environmental hazard, exclamation

mark for irritant).

4. Storage of BTMPS Waste:

Store sealed BTMPS hazardous waste containers in a designated satellite accumulation

area within the laboratory.

Ensure the storage area is secure, away from general laboratory traffic, and segregated from

incompatible chemicals.

5. Final Disposal:

Do not dispose of BTMPS down the drain or in regular trash.[4] BTMPS is very toxic to

aquatic life.[2]

Arrange for the collection and disposal of BTMPS waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste management

company.[4]

Incineration by an accredited disposal contractor is a common and appropriate method for

the final disposal of this type of chemical waste.[4]

6. Spill Management:
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In case of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Carefully collect the absorbed material and place it in a sealed, labeled hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

BTMPS Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BTMPS.
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Caption: BTMPS Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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